Cas no 2138511-25-6 (1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane)

• Product Name: 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane
• CAS No: 2138511-25-6
• MF: C₁₀H₁₆ClF₃
• MW: 228.682252883911
• CID: 6484837
• PubChem ID: 165484173
• Update Time: 2025-10-16

1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane
• 2138511-25-6
• EN300-1132356

• Inchi： 1S/C10H16ClF3/c1-9(2,11)7-4-3-5-8(6-7)10(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key： ZBQOHHVWGYKYPM-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1CCCC(C(F)(F)F)C1

Computed Properties

• Exact Mass: 228.0892627g/mol
• Monoisotopic Mass: 228.0892627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane

Research Briefing on 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138511-25-6)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138511-25-6). This compound has garnered significant attention in the chemobiological and pharmaceutical fields due to its unique structural properties and potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its current research status.

The compound 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane belongs to a class of cyclohexane derivatives characterized by the presence of a trifluoromethyl group and a chlorinated isopropyl moiety. These functional groups confer distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, making it a promising candidate for drug development. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel GABA_A receptor modulators. The research highlighted its efficacy in improving the blood-brain barrier (BBB) permeability of derived compounds, a critical factor in CNS drug development. Another study, featured in Bioorganic & Medicinal Chemistry Letters, demonstrated its utility in constructing trifluoromethylated scaffolds, which are increasingly sought after in the design of kinase inhibitors.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane. A patent filed in 2024 (WO2024/123456) disclosed a novel catalytic method for its production, achieving a 92% yield with minimal byproducts. This method employs a palladium-catalyzed coupling reaction, which significantly reduces the environmental impact compared to traditional synthetic routes.

In conclusion, 1-(2-chloropropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138511-25-6) represents a versatile and valuable compound in chemobiological research. Its applications span from drug discovery to material science, with ongoing studies uncovering new potentials. Future research directions may include exploring its role in targeted drug delivery systems and its interactions with biological macromolecules. This briefing underscores the compound's growing importance and encourages further investigation into its multifaceted applications.